molecular formula C19H21N7O B6467072 4-cyclopropyl-6-(4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine CAS No. 2640948-97-4

4-cyclopropyl-6-(4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine

Cat. No.: B6467072
CAS No.: 2640948-97-4
M. Wt: 363.4 g/mol
InChI Key: OKBCGTSTDLNXQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyrimidine core substituted at the 4-position with a cyclopropyl group and at the 6-position with a piperazine moiety. The piperazine is further functionalized via a carbonyl linkage to a 2-methylimidazo[1,2-b]pyridazine heterocycle. The cyclopropyl group may enhance metabolic stability, while the imidazopyridazine moiety could contribute to π-π stacking interactions in binding pockets.

Properties

IUPAC Name

[4-(6-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-(2-methylimidazo[1,2-b]pyridazin-6-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N7O/c1-13-11-26-17(22-13)5-4-15(23-26)19(27)25-8-6-24(7-9-25)18-10-16(14-2-3-14)20-12-21-18/h4-5,10-12,14H,2-3,6-9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OKBCGTSTDLNXQN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN2C(=N1)C=CC(=N2)C(=O)N3CCN(CC3)C4=NC=NC(=C4)C5CC5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N7O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

363.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Mechanism of Action

Target of Action

Similar compounds have been found to targetPantothenate synthetase in Mycobacterium tuberculosis. This enzyme plays a crucial role in the biosynthesis of coenzyme A, a vital molecule in energy metabolism.

Biochemical Pathways

The compound likely affects the Coenzyme A biosynthesis pathway by inhibiting Pantothenate synthetase. Coenzyme A is essential for several biochemical reactions, including the Krebs cycle and fatty acid synthesis. Inhibition of its synthesis can disrupt these processes, leading to cell death.

Pharmacokinetics

Similar compounds have been designed within silico ADMET predictions , suggesting that they have been optimized for absorption, distribution, metabolism, excretion, and toxicity.

Result of Action

The result of the compound’s action would likely be the inhibition of growth or death of the target organism, due to disruption of essential biochemical processes. For example, similar compounds have shown significant activity against Mycobacterium tuberculosis.

Comparison with Similar Compounds

Core Heterocycle Variations

Target Compound : Pyrimidine core.
Analogues :

  • Pyrazolo[3,4-d]pyrimidines (): Exhibit isomerization behavior (e.g., pyrazolo[4,3-e]triazolo[1,5-c]pyrimidine derivatives), which may influence conformational stability and target selectivity .
  • Imidazo[1,2-a]pyridines (): Replace pyridazine with pyridine, altering electronic properties and solubility. For example, 2-(4-fluorophenyl)-6-methylimidazo[1,2-a]pyridine derivatives show distinct IR and mass spectral profiles compared to the target compound .
  • 4H-Pyrazino[1,2-a]pyrimidin-4-ones (): Feature a fused pyrazine-pyrimidine system, which may reduce steric bulk compared to the target’s imidazopyridazine substituent .
Table 1: Core Heterocycle Comparison
Compound Class Core Structure Key Features Reference
Target Compound Pyrimidine Cyclopropyl, imidazopyridazine-piperazine
Pyrazolo[3,4-d]pyrimidines Pyrimidine fused with pyrazole Isomerization-prone
Imidazo[1,2-a]pyridines Pyridine fused with imidazole Fluorophenyl substituents
4H-Pyrazino[1,2-a]pyrimidinones Pyrimidine fused with pyrazine Reduced steric hindrance

Substituent Analysis

Piperazine Modifications :

  • IP-3 and IP-6 (): Piperazine is substituted with phenyl or ethyl groups, increasing lipophilicity (e.g., IP-3: LogP ~3.5 estimated from C25H25FN4 vs. target’s polar carbonyl) .
  • Patent Derivatives (): Piperazine substituents include methyl, ethyl, and hydroxyethyl groups, which modulate solubility and pharmacokinetics .

Aromatic/Non-Aromatic Substituents:

  • The 2-methylimidazo[1,2-b]pyridazine moiety in the target contrasts with simpler substituents like 3,4-dimethoxyphenyl in , suggesting divergent binding affinities .
Table 2: Substituent Impact on Properties
Compound Key Substituents LogP (Estimated) Solubility (Predicted) Reference
Target Compound Cyclopropyl, imidazopyridazine-carbonyl ~2.8 Moderate
IP-3 () 4-Fluorophenyl, phenylpiperazine ~3.5 Low
Patent Example () 7-[4-(2-hydroxyethyl)piperazin-1-yl] ~1.9 High

Physicochemical and Spectroscopic Data

  • IR Spectroscopy : The target’s carbonyl group (C=O stretch ~1650–1700 cm⁻¹) would differ from IP-3’s aromatic C-H stretches (~3080 cm⁻¹) .
  • Mass Spectrometry : The target’s molecular ion (exact mass dependent on substituents) would contrast with IP-6’s [M+1]+ peak at m/z 353 .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.